Cas no 664366-13-6 (3-(4-Fluorophenyl)-5-methyl-7-oxo-7H-furo3,2-gchromen-6-ylacetic acid)

• Product Name: 3-(4-Fluorophenyl)-5-methyl-7-oxo-7H-furo3,2-gchromen-6-ylacetic acid
• CAS No: 664366-13-6
• MF: C₂₀H₁₃FO₅
• MW: 352.312629461288
• MDL: MFCD03661779
• CID: 4715813
• PubChem ID: 1748225
• Update Time: 2025-06-30

3-(4-Fluorophenyl)-5-methyl-7-oxo-7H-furo3,2-gchromen-6-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• [3-(4-fluorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetic acid
• 2-[3-(4-fluorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetic acid
• 2-(3-(4-fluorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetic acid
• 2-[3-(4-fluorophenyl)-5-methyl-7-oxo-7h-furo[3,2-g]chromen-6-yl)acetic acid
• MLS001164972
• HMS2859B12
• STL372137
• BBL030065
• SMR000540229
• 3-(4-Fluorophenyl)-5-methyl-7-oxo-7H-furo3,2-gchromen-6-ylacetic acid

• MDL： MFCD03661779
• Inchi： 1S/C20H13FO5/c1-10-13-6-15-16(11-2-4-12(21)5-3-11)9-25-17(15)8-18(13)26-20(24)14(10)7-19(22)23/h2-6,8-9H,7H2,1H3,(H,22,23)
• InChI Key： NNOYFTHOJCHELA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=COC2=CC3=C(C=C21)C(C)=C(CC(=O)O)C(=O)O3

Computed Properties

• Exact Mass: 352.07470167g/mol
• Monoisotopic Mass: 352.07470167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phenylbenzofurans

Additional information on 3-(4-Fluorophenyl)-5-methyl-7-oxo-7H-furo3,2-gchromen-6-ylacetic acid

Recent Advances in the Study of 3-(4-Fluorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-ylacetic acid (CAS: 664366-13-6)

The compound 3-(4-Fluorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-ylacetic acid (CAS: 664366-13-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential clinical implications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The fluorophenyl and furochromenyl moieties are believed to contribute to its high binding affinity and selectivity, making it a promising candidate for drug development. Advanced computational modeling and X-ray crystallography have provided insights into its molecular interactions, further elucidating its mechanism of action.

In vitro and in vivo experiments have demonstrated the compound's efficacy in reducing oxidative stress and modulating key signaling pathways, such as NF-κB and MAPK. These findings suggest potential applications in treating chronic inflammatory diseases and certain types of cancer. However, further pharmacokinetic and toxicological studies are required to assess its safety and bioavailability.

The synthesis of 3-(4-Fluorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-ylacetic acid has also seen advancements, with recent reports detailing more efficient and scalable methods. Green chemistry approaches, including the use of non-toxic solvents and catalysts, have been explored to minimize environmental impact. These developments are critical for large-scale production and future clinical trials.

In conclusion, the compound 3-(4-Fluorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-ylacetic acid represents a promising avenue for therapeutic intervention. Its multifaceted biological activities and improved synthetic routes underscore its potential in addressing unmet medical needs. Continued research is essential to fully unlock its clinical potential and ensure its safe and effective use in medicine.